Cas no 2229231-01-8 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2229231-01-8
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• CID: 5891694
• PubChem ID: 165632780
• Update Time: 2025-05-23

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol
• 2229231-01-8
• EN300-1955366

• Inchi： 1S/C7H8ClF3N2O/c1-2-13-3-12-6(8)4(13)5(14)7(9,10)11/h3,5,14H,2H2,1H3
• InChI Key： ZAMVBFGFMIZHJE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)O)N(C=N1)CC

Computed Properties

• Exact Mass: 228.0277251g/mol
• Monoisotopic Mass: 228.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol

1-(4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)-2,2,2-Trifluoroethan-1-Ol: A Comprehensive Overview

1-(4-Chloro-1-Ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2229231-01-8) is a complex organic compound with a unique structure that combines imidazole and trifluoroethanol moieties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a 4-chloro-substituted imidazole ring fused with an ethyl group and a trifluoroethanol moiety, which imparts distinctive chemical properties.

The synthesis of 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the imidazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the imidazole ring. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 4-chloro-imidazole derivatives exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for drug development. In particular, the trifluoroethanol moiety contributes to the compound's lipophilicity, which is crucial for its bioavailability. Recent research has focused on optimizing the stereochemistry of the molecule to further enhance its therapeutic potential.

In addition to its pharmacological applications, 1-(4-chloro-1H-imidazolyl)-trifluoroethanol derivatives have found utility in agrochemicals. Their ability to inhibit specific enzymes involved in plant pathogenesis has led to their investigation as potential pesticides and fungicides. Field trials have demonstrated that these compounds can effectively control crop diseases without adverse effects on non-target organisms.

The electronic properties of trifluoroethanol-containing compounds also make them attractive for use in advanced materials. For example, their ability to act as electron-deficient groups in coordination polymers has been leveraged to develop novel sensors and catalysts. Recent studies have explored their role in metalloorganic frameworks (MOFs), where they serve as ligands to create highly porous materials with applications in gas storage and separation.

From a structural standpoint, the imidazole ring in this compound plays a pivotal role in determining its reactivity. The nitrogen atoms within the ring contribute to hydrogen bonding capabilities, which are essential for interactions with biological targets. Furthermore, the presence of chlorine at position 4 introduces electron-withdrawing effects that modulate the electronic environment of the molecule.

Recent computational studies have provided deeper insights into the molecular dynamics of trifluoroethanol-containing imidazoles. Using density functional theory (DFT), researchers have mapped out the electronic distribution and reactivity patterns of these compounds. These findings have been instrumental in guiding synthetic efforts toward more bioactive derivatives.

In conclusion, 1-(4-chloro-1H-imidazolyl)-trifluoroethanol derivatives represent a class of compounds with diverse applications across multiple fields. Their unique structure endows them with versatile properties that continue to be explored through cutting-edge research methodologies. As our understanding of these compounds deepens, their potential for innovation in medicine, agriculture, and materials science remains vast and exciting.